Cas no 157615-33-3 (3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol))

3,5-Dimethyl-2-vinylpyrazine is a heterocyclic compound stabilized with 0.1% 4-tert-butylcatechol to inhibit polymerization during storage and handling. This pyrazine derivative is characterized by its vinyl functional group, which enhances reactivity in synthetic applications, particularly in the formation of polymers or as a building block in pharmaceutical and agrochemical intermediates. The dimethyl substitution at the 3- and 5-positions influences its electronic properties, making it useful in flavor and fragrance formulations due to its nutty, roasted aroma profile. The inclusion of a stabilizer ensures prolonged shelf life and consistent performance in reactions. Suitable for controlled environments, it requires protection from light and heat to maintain stability.

3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol) structure

157615-33-3 structure

Product Name:3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol)

CAS No:157615-33-3

MF:C₈H₁₀N₂

MW:134.178401470184

MDL:MFCD18449161

CID:107818

PubChem ID:6429268

Update Time:2025-10-22

3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol) Chemical and Physical Properties

Names and Identifiers

- Pyrazine,2-ethenyl-3,5-dimethyl-
- 3,5-dimethyl-2-vinylpyrazine
- ethenyl-dimethylpyrazine,2-ethenyl-3,5-dimethylpyrazine
- 157615-33-3
- 2-ethenyl-3,5-dimethylpyrazine
- Pyrazine, 2-ethenyl-3,5-dimethyl-
- SCHEMBL1311900
- DTXSID801306249
- 2-Ethenyl-3,5-dimethylpyrazine, 9CI
- Pyrazine, 2-ethenyl-3,5-dimethyl
- CHEBI:179426
- EN300-1700138
- X5UEC9D2KU
- AKOS006373891
- 3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol)
- MDL： MFCD18449161
- Inchi： 1S/C8H10N2/c1-4-8-7(3)10-6(2)5-9-8/h4-5H,1H2,2-3H3
- InChI Key： ZUOLEJGELMNGPM-UHFFFAOYSA-N
- SMILES： N1C(C)=CN=C(C=C)C=1C

Computed Properties

Exact Mass: 134.084
Monoisotopic Mass: 134.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 25.8A^2

Experimental Properties

Density: 1.0±0.1 g/cm3
Melting Point: NA
Boiling Point: 183.8±35.0 °C at 760 mmHg
Flash Point: 68.1±17.6 °C
Vapor Pressure: 1.0±0.3 mmHg at 25°C

3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol) Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D492896-10mg	3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol)	157615-33-3		10mg	$ 82.00	2023-09-07
TRC	D492896-50mg	3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol)	157615-33-3		50mg	$ 288.00	2023-09-07
TRC	D492896-100mg	3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol)	157615-33-3		100mg	$ 431.00	2023-09-07
eNovation Chemicals LLC	D972567-5g	3,5-dimethyl-2-vinylpyrazine	157615-33-3	97%	5g	$1850	2025-02-20
eNovation Chemicals LLC	D972567-1g	3,5-dimethyl-2-vinylpyrazine	157615-33-3	97%	1g	$700	2025-02-20
eNovation Chemicals LLC	D972567-25g	3,5-dimethyl-2-vinylpyrazine	157615-33-3	97%	25g	$5180	2025-02-20
eNovation Chemicals LLC	D972567-10g	3,5-dimethyl-2-vinylpyrazine	157615-33-3	97%	10g	$3000	2025-02-20
eNovation Chemicals LLC	D972567-1g	3,5-dimethyl-2-vinylpyrazine	157615-33-3	97%	1g	$700	2025-02-26
eNovation Chemicals LLC	D972567-5g	3,5-dimethyl-2-vinylpyrazine	157615-33-3	97%	5g	$1850	2025-02-26
eNovation Chemicals LLC	D972567-10g	3,5-dimethyl-2-vinylpyrazine	157615-33-3	97%	10g	$3000	2025-02-26